Cas no 363134-35-4 (4-fluoro-3,5-dimethylbenzaldehyde)

• Product Name: 4-fluoro-3,5-dimethylbenzaldehyde
• CAS No: 363134-35-4
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD06660264
• CID: 853764
• PubChem ID: 12040710
• Update Time: 2025-10-24

4-fluoro-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-fluoro-3,5-dimethyl-
• 4-Fluoro-3,5-dimethylbenzaldehyde
• 3,5-dimethyl-4-fluorobenzaldehyde
• 4-fluoro-3,5-dimethyl-benzaldehyde
• ACMC-1CTAO
• AG-F-26492
• CTK3J5836
• JRD-1865
• SBB086845
• DB-273572
• MFCD06660264
• DTXSID00476367
• 363134-35-4
• AKOS010017190
• Z527393368
• EN300-45417
• AS-41563
• 4-Fluoro-3,5-dimethylbenzaldehyde, AldrichCPR
• BENZALDEHYDE, 4-FLUORO-3,5-DIMETHYL- (9CI)
• NNHYTIOMCJAWLM-UHFFFAOYSA-N
• CS-0132493
• SCHEMBL493981
• 4-fluoro-3,5-dimethylbenzaldehyde

• MDL： MFCD06660264
• Inchi： 1S/C9H9FO/c1-6-3-8(5-11)4-7(2)9(6)10/h3-5H,1-2H3
• InChI Key： NNHYTIOMCJAWLM-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.5230
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-fluoro-3,5-dimethylbenzaldehyde

4-Fluoro-3,5-Dimethylbenzaldehyde (CAS No. 363134-35-4): An Overview of Its Properties, Applications, and Recent Research

4-Fluoro-3,5-dimethylbenzaldehyde (CAS No. 363134-35-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro substituent and two methyl groups attached to a benzaldehyde backbone. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in various synthetic processes.

The molecular formula of 4-fluoro-3,5-dimethylbenzaldehyde is C₉H₉F0, with a molecular weight of approximately 150.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aldehyde odor. Its solubility in organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for use in a wide range of chemical reactions and processes.

In the realm of organic synthesis, 4-fluoro-3,5-dimethylbenzaldehyde serves as an important intermediate for the preparation of more complex molecules. Its reactivity is primarily centered around the aldehyde functional group, which can undergo various transformations such as reduction to form alcohols, condensation reactions to form imines or hydrazones, and addition reactions with nucleophiles. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential applications of 4-fluoro-3,5-dimethylbenzaldehyde in the development of new drugs. For instance, studies have shown that compounds derived from this benzaldehyde can exhibit potent biological activities. One notable example is the synthesis of fluoro-substituted benzylidene hydrazones, which have been reported to possess antitumor properties. These derivatives have shown promise in inhibiting the growth of cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis.

In addition to its pharmaceutical applications, 4-fluoro-3,5-dimethylbenzaldehyde has also found use in the development of advanced materials. Researchers have explored its potential as a precursor for the synthesis of fluorinated polymers and copolymers. These materials exhibit enhanced thermal stability, chemical resistance, and mechanical properties, making them suitable for applications in electronics, coatings, and adhesives.

The environmental impact of 4-fluoro-3,5-dimethylbenzaldehyde is another area of active research. Studies have focused on understanding its biodegradability and potential ecotoxicity. Preliminary results suggest that this compound can be biodegraded under certain conditions, although further research is needed to fully assess its environmental fate and effects.

In conclusion, 4-fluoro-3,5-dimethylbenzaldehyde (CAS No. 363134-35-4) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure and reactivity make it an essential building block for the synthesis of pharmaceuticals, advanced materials, and other valuable chemicals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.